Cas no 83903-33-7 (H-Trp-Nle-Arg-Phe-NH2 acetate salt)

• Product Name: H-Trp-Nle-Arg-Phe-NH2 acetate salt
• CAS No: 83903-33-7
• MF: C₃₂H₄₅N₉O₄
• MW: 619.757606267929
• CID: 726746
• PubChem ID: 134371
• Update Time: 2025-06-14

H-Trp-Nle-Arg-Phe-NH2 acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-tryptophyl-L-norleucyl-L-arginyl- (9CI)
• H-Trp-Nle-Arg-Phe-NH2
• TRP-NLE-ARG-PHE AMIDE
• TRP-NLE-ARG-PHE-NH2
• TRP-NLE-ARG-PHE-NH2: W-NLE-RF-NH2
• trp-nle-arg-phe amide acetate
• tryptophan-norleucine-arginine-phenylalanine amide acetate
• tryptophyl-norleucyl-arginyl-phenylalaninamide
• W-NLE-R-F-NH2
• L-Phenylalaninamide, L-tryptophyl-L-norleucyl-L-arginyl-
• DTXSID401004049
• (2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]hexanamide
• W-Nle-rfamide
• 2-{[2-Amino-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino}-N-{5-carbamimidamido-1-hydroxy-1-[(1-hydroxy-1-imino-3-phenylpropan-2-yl)imino]pentan-2-yl}hexanimidic acid
• 83903-33-7
• SCHEMBL1371034
• (S)-N-((S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-5-guanidino-1-oxopentan-2-yl)-2-((S)-2-amino-3-(1H-indol-3-yl)propanamido)hexanamide
• H-Trp-Nle-Arg-Phe-NH2 acetate salt

• Inchi： 1S/C32H45N9O4/c1-2-3-13-25(39-29(43)23(33)18-21-19-38-24-14-8-7-12-22(21)24)30(44)40-26(15-9-16-37-32(35)36)31(45)41-27(28(34)42)17-20-10-5-4-6-11-20/h4-8,10-12,14,19,23,25-27,38H,2-3,9,13,15-18,33H2,1H3,(H2,34,42)(H,39,43)(H,40,44)(H,41,45)(H4,35,36,37)/t23-,25-,26-,27-/m0/s1
• InChI Key： QQBQWNIRLRQILS-MNUOIFNESA-N
• SMILES： O=C([C@H](CCCC)NC([C@H](CC1=CNC2C=CC=CC1=2)N)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 619.35900
• Monoisotopic Mass: 619.35945095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 22
• Complexity: 999
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 237Ų

Experimental Properties

• PSA: 234.10000
• LogP: 4.43780

Additional information on H-Trp-Nle-Arg-Phe-NH2 acetate salt

Research Brief on H-Trp-Nle-Arg-Phe-NH2 Acetate Salt (CAS: 83903-33-7) in Chemical Biology and Pharmaceutical Applications

The peptide H-Trp-Nle-Arg-Phe-NH2 acetate salt (CAS: 83903-33-7) has garnered significant attention in recent chemical biology and pharmaceutical research due to its structural and functional properties. This tetrapeptide, featuring a modified norleucine (Nle) residue, is a synthetic analog of natural peptide sequences and has been investigated for its potential in modulating biological pathways, particularly in the context of receptor binding and signal transduction. The acetate salt form enhances its solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have focused on the role of H-Trp-Nle-Arg-Phe-NH2 acetate salt in targeting G protein-coupled receptors (GPCRs), a critical class of drug targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for melanocortin receptors (MCRs), specifically MC1R and MC4R, which are implicated in processes such as inflammation, pigmentation, and energy homeostasis. The peptide's unique sequence, particularly the substitution of leucine with norleucine, has been shown to improve metabolic stability and bioavailability compared to its natural counterparts.

In vitro and in vivo studies have demonstrated the peptide's efficacy in modulating MC4R activity, suggesting potential applications in metabolic disorders and obesity. A 2024 study in ACS Pharmacology & Translational Science utilized H-Trp-Nle-Arg-Phe-NH2 acetate salt in a rodent model of diet-induced obesity, observing significant reductions in food intake and body weight without adverse effects on cardiovascular parameters. These findings underscore its promise as a lead compound for developing anti-obesity therapeutics.

From a chemical synthesis perspective, advancements in solid-phase peptide synthesis (SPPS) have enabled the scalable production of H-Trp-Nle-Arg-Phe-NH2 acetate salt with high purity (>98%). Analytical techniques such as HPLC and mass spectrometry have been employed to validate its structural integrity, while NMR studies have provided insights into its conformational dynamics in aqueous solutions. The peptide's stability under physiological conditions has also been characterized, with a half-life exceeding 12 hours in human plasma, as reported in a 2023 issue of Peptide Science.

Beyond metabolic disorders, emerging research explores the peptide's utility in dermatology and oncology. Preliminary data presented at the 2024 European Peptide Symposium suggests its role in modulating melanogenesis via MC1R, with potential applications in vitiligo treatment. Additionally, its ability to interfere with angiogenesis-related pathways has sparked interest in cancer therapy, though further preclinical validation is required.

In conclusion, H-Trp-Nle-Arg-Phe-NH2 acetate salt (CAS: 83903-33-7) represents a versatile tool in chemical biology and a promising candidate for pharmaceutical development. Its robust synthesis, favorable pharmacokinetic profile, and multi-target engagement position it as a molecule of interest for addressing complex diseases. Future research directions may include structure-activity relationship (SAR) optimization and combination therapies to enhance its clinical translatability.